Cas no 2169124-63-2 (4'-azaspiroazetidine-2,2'-bicyclo2.2.2octane)

• Product Name: 4'-azaspiroazetidine-2,2'-bicyclo2.2.2octane
• CAS No: 2169124-63-2
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6023507
• PubChem ID: 165838250
• Update Time: 2025-06-09

4'-azaspiroazetidine-2,2'-bicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• 4'-azaspiroazetidine-2,2'-bicyclo2.2.2octane
• EN300-1297117
• 2169124-63-2
• 4'-azaspiro[azetidine-2,2'-bicyclo[2.2.2]octane]

• Inchi： 1S/C9H16N2/c1-5-11-6-2-8(1)9(7-11)3-4-10-9/h8,10H,1-7H2
• InChI Key： SPOITLVHLSYBQF-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C1(CCN1)C2

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 4'-azaspiroazetidine-2,2'-bicyclo2.2.2octane

Recent Advances in the Study of 4'-Azaspiroazetidine-2,2'-bicyclo[2.2.2]octane (CAS: 2169124-63-2)

The compound 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane (CAS: 2169124-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This spirocyclic scaffold is characterized by its rigid bicyclic framework, which offers a promising platform for the development of novel bioactive molecules. Researchers have been particularly interested in its ability to modulate protein-protein interactions (PPIs) and serve as a key building block in drug discovery.

Recent studies have focused on the synthesis and optimization of 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane derivatives to enhance their pharmacological profiles. A 2023 publication in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into small-molecule inhibitors targeting the KRAS oncoprotein, a notoriously challenging target in cancer therapy. The study demonstrated that the spirocyclic structure conferred improved binding affinity and selectivity compared to traditional linear analogs, highlighting its potential in addressing undruggable targets.

In addition to its applications in oncology, 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane has shown promise in central nervous system (CNS) drug discovery. A team at a leading pharmaceutical company recently disclosed a series of potent and selective serotonin receptor modulators based on this scaffold, with one candidate advancing to Phase I clinical trials for the treatment of major depressive disorder. The compound's ability to cross the blood-brain barrier while maintaining metabolic stability has been a key factor in its success.

From a synthetic chemistry perspective, novel methodologies for the efficient construction of the 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane core have been developed. A 2024 Nature Communications paper described a catalytic asymmetric synthesis approach that enables the preparation of enantiomerically pure forms of the scaffold, addressing previous challenges in stereocontrol. This advancement has opened new possibilities for the exploration of structure-activity relationships and the development of chiral therapeutics.

The physicochemical properties of 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane have also been extensively characterized in recent computational studies. Molecular modeling and quantum mechanical calculations have provided insights into the scaffold's conformational preferences and electronic characteristics, which are crucial for rational drug design. These studies have revealed that the spirocyclic system maintains a stable three-dimensional geometry while offering sufficient flexibility for optimal target engagement.

Looking forward, the versatility of 4'-azaspiroazetidine-2,2'-bicyclo[2.2.2]octane continues to inspire innovative applications across multiple therapeutic areas. Current research efforts are exploring its potential in targeted protein degradation, allosteric modulation, and as a bioisostere for conventional heterocycles. With several derivatives now entering preclinical development pipelines, this scaffold is poised to make significant contributions to the next generation of pharmaceutical agents.